Cas no 446254-39-3 (1,2-Dibromo-4-(2,5-dibromophenoxy)benzene)

• Product Name: 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene
• CAS No: 446254-39-3
• MF: C₁₂H₆Br₄O
• MW: 485.791440486908
• CID: 3166406
• PubChem ID: 86208511
• Update Time: 2025-06-08

1,2-Dibromo-4-(2,5-dibromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3',4',5-Tetrabromodiphenyl ether
• Q27269620
• Benzene, 1,2-dibromo-4-(2,5-dibromophenoxy)-
• DTXSID20879891
• BDE-70
• 1,2-dibromo-4-(2,5-dibromophenoxy)benzene
• UNII-85933AM1MB
• 446254-39-3
• 85933AM1MB
• PBDE 70
• 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene

• Inchi： 1S/C12H6Br4O/c13-7-1-3-10(15)12(5-7)17-8-2-4-9(14)11(16)6-8/h1-6H
• InChI Key： GHQMTYWQVJZWAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC1C=CC(=C(C=1)Br)Br)Br

Computed Properties

• Exact Mass: 485.71112Da
• Monoisotopic Mass: 481.71522Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene

1,2-Dibromo-4-(2,5-dibromophenoxy)benzene: A Comprehensive Overview

The compound 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene (CAS No. 446254-39-3) is a highly specialized aromatic brominated compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its complex molecular architecture, which includes a benzene ring substituted with bromine atoms at positions 1 and 2, and a phenoxy group at position 4. The phenoxy group itself is further substituted with bromine atoms at positions 2 and 5. This intricate substitution pattern imparts the compound with distinctive chemical properties that make it valuable in diverse fields such as materials science, pharmaceuticals, and environmental chemistry.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene through multi-step reaction pathways. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in streamlining the synthesis process, reducing reaction times, and minimizing by-products. These developments underscore the compound's importance in both academic research and industrial production.

The structural complexity of 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene renders it highly versatile in its applications. In materials science, this compound serves as a precursor for advanced polymers and high-performance materials due to its ability to undergo polymerization under specific conditions. Its brominated substituents contribute to enhanced thermal stability and mechanical properties in the resulting materials. Recent studies have demonstrated its potential in the development of flame-retardant polymers, which are critical for aerospace and automotive industries.

In the pharmaceutical sector, 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene has been explored as a lead compound for drug discovery. Its unique electronic properties make it an attractive candidate for designing bioactive molecules targeting specific receptors or enzymes. Researchers have utilized computational chemistry tools to predict its binding affinities and optimize its pharmacokinetic profiles. These efforts have paved the way for potential applications in anti-cancer drug development and other therapeutic areas.

The environmental impact of 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene has also been a subject of recent investigations. Studies have focused on understanding its persistence in natural environments and its potential toxicity to aquatic organisms. Advanced analytical techniques such as high-resolution mass spectrometry and chromatography have been employed to monitor its degradation pathways under various environmental conditions. These findings are crucial for establishing safe handling practices and regulatory guidelines for this compound.

Moreover, the compound's role in catalysis has been explored in recent years. Its ability to act as a ligand or catalyst support has been leveraged in asymmetric synthesis reactions and industrial catalytic processes. The integration of 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene into catalytic systems has shown promise in enhancing reaction efficiency and selectivity.

In conclusion, 1,2-Dibromo-4-(2,5-dibromophenoxy)benzene (CAS No. 446254-39-3) stands out as a multifaceted compound with significant implications across multiple disciplines. Its unique chemical structure provides a foundation for innovative applications in materials science, pharmaceuticals, environmental chemistry, and catalysis. As research continues to uncover new insights into its properties and potential uses